1-(2-Cyclopentylethyl)piperidine-4-carboxylic acid

• IUPAC Name: 1-(2-cyclopentylethyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C13H23NO2/c15-13(16)12-6-9-14(10-7-12)8-5-11-3-1-2-4-11/h11-12H,1-10H2,(H,15,16)
• InChI Key: UBFOOUGSRGMZSN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CCN2CCC(CC2)C(=O)O
• Molecular Formula: C13H23NO2
• Molecular Weight: 225.33 g/mol

Description

1-(2-Cyclopentylethyl)piperidine-4-carboxylic acid, also known as CX-5461, is a small molecule inhibitor of RNA polymerase I transcription. It has been shown to have potential therapeutic applications in cancer treatment, specifically in targeting tumors with high levels of ribosomal RNA synthesis. In

Mechanism of Action

1-(2-Cyclopentylethyl)piperidine-4-carboxylic acid works by selectively inhibiting RNA polymerase I transcription, which is responsible for the synthesis of ribosomal RNA. This leads to a reduction in ribosome biogenesis and protein synthesis, which in turn leads to cell death in cancer cells. 1-(2-Cyclopentylethyl)piperidine-4-carboxylic acid has also been shown to induce DNA damage and activate the p53 pathway, which plays a role in tumor suppression.
Biochemical and Physiological Effects:
1-(2-Cyclopentylethyl)piperidine-4-carboxylic acid has been shown to have a range of biochemical and physiological effects in cancer cells. It has been shown to inhibit ribosomal RNA synthesis, reduce protein synthesis, induce DNA damage, and activate the p53 pathway. 1-(2-Cyclopentylethyl)piperidine-4-carboxylic acid has also been shown to have anti-tumor effects in preclinical models of cancer, and has been shown to be particularly effective in targeting tumors with high levels of ribosomal RNA synthesis.

Advantages and Limitations for Lab Experiments

1-(2-Cyclopentylethyl)piperidine-4-carboxylic acid has several advantages for lab experiments, including its specificity for RNA polymerase I transcription and its ability to selectively target cancer cells with high levels of ribosomal RNA synthesis. However, 1-(2-Cyclopentylethyl)piperidine-4-carboxylic acid also has some limitations, including its potential toxicity and its limited solubility in water.

Future Directions

There are several future directions for 1-(2-Cyclopentylethyl)piperidine-4-carboxylic acid research, including the development of more effective formulations and delivery methods, the identification of biomarkers that can predict response to 1-(2-Cyclopentylethyl)piperidine-4-carboxylic acid, and the exploration of combination therapies that can enhance its anti-tumor effects. Additionally, further studies are needed to better understand the mechanism of action of 1-(2-Cyclopentylethyl)piperidine-4-carboxylic acid and its potential applications in other diseases beyond cancer.

Synthesis Methods

1-(2-Cyclopentylethyl)piperidine-4-carboxylic acid is synthesized through a multi-step process that involves the reaction of several chemical intermediates. The first step involves the reaction of 1-(2-bromoethyl)-cyclopentane with piperidine to form 1-(2-cyclopentylethyl)piperidine. This intermediate is then reacted with chloroacetic acid to form 1-(2-cyclopentylethyl)piperidine-4-carboxylic acid, which is the final product.

Scientific Research Applications

1-(2-Cyclopentylethyl)piperidine-4-carboxylic acid has been extensively studied in preclinical models of cancer, and has shown promising results in inhibiting the growth of cancer cells. It has been shown to be particularly effective in targeting tumors with high levels of ribosomal RNA synthesis, which is a common feature of many types of cancer cells. 1-(2-Cyclopentylethyl)piperidine-4-carboxylic acid has also been shown to have synergistic effects when used in combination with other cancer therapies, such as chemotherapy and radiation therapy.